Cas no 54817-42-4 (Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride)
54817-42-4 structure
Product Name:Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride
CAS No:54817-42-4
MF:C13H14ClNO2
MW:251.708762645721
CID:353593
PubChem ID:71364478
Update Time:2025-04-19
Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride
- ethyl 2-isoquinolin-2-ium-2-ylacetate,chloride
- AKOS022192190
- 54817-42-4
- DTXSID80787943
- 2-(2-Ethoxy-2-oxoethyl)isoquinolin-2-ium chloride
-
- Inchi: 1S/C13H14NO2.ClH/c1-2-16-13(15)10-14-8-7-11-5-3-4-6-12(11)9-14;/h3-9H,2,10H2,1H3;1H/q+1;/p-1
- InChI Key: VWFGPGJTCDPFKO-UHFFFAOYSA-M
- SMILES: [Cl-].O(CC)C(C[N+]1C=CC2C=CC=CC=2C=1)=O
Computed Properties
- Exact Mass: 236.9618
- Monoisotopic Mass: 251.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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